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This guide provides a comprehensive functional comparison of the Cytochrome P450 86A
(CYP86A) subfamily of enzymes, primarily focusing on their roles in plant biology. These
enzymes are crucial for the biosynthesis of the protective biopolymers cutin and suberin, which
form the cuticle and suberized cell walls, respectively. Understanding the distinct and
overlapping functions of the CYP86A subfamily members is vital for research in plant
pathology, stress resistance, and the development of novel crop protection strategies.

Data Presentation: Comparative Overview of
Arabidopsis thaliana CYP86A Subfamily Enzymes

While detailed quantitative kinetic data such as kcat and Km values for the Arabidopsis
CYP86A subfamily are not extensively available in the current literature, this table summarizes
their known biological functions, primary substrates, and expression patterns based on
gualitative experimental evidence.
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Preferred Predominant
Enzyme Primary Function Substrates Expression
(Qualitative) Tissues
Biosynthesis of C16 and C18:1 fatty
CYP86A1 o ) Roots.[1]
suberin in roots.[1][2] acids.[1][2]
] ) ] Broad range of fatty
Biosynthesis of cutin o ) ) Shoots and most
CYP86A2 ) ) acids, including lauric )
in aerial parts.[3][4] ) other tissues.[3]
acid (C12:0).[3]
Implicated in cutin w-hydroxylates lauric Flowers, stems, and
CYP86A4 _ _ _ -
biosynthesis.[3][5] acid (C12:0).[3] siliques.[3]
Potential role in cutin w-hydroxylates lauric Flowers, stems, and
CYP86A7 _ , _ -
biosynthesis.[3] acid (C12:0).[3] siliques.[3]
Broad range of
) ) saturated and
Biosynthesis of
CYP86A8 unsaturated fatty Shoots and flowers.[3]

epidermal cutin.[3]

acids from C12 to
C18.[4]

Signaling Pathways and Regulatory Networks

The biosynthesis of cutin and suberin, mediated by CYP86A enzymes, is a tightly regulated

process involving complex signaling pathways. These pathways are crucial for plant

development and defense responses.
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Upstream Regulation

D Cues

Environmental Stress MYB Transcription Factors )
(e.g., drought, pathogens) (e.g., MYB41) ‘Transcriptional
Activation
Downstream Products & Functions
Core Biosynthetic Pathway
Fatty Acids DA CYP86A Subfamily SBALLIM ) oy Fatty Acids Further Modification & Plant Protection
(C16/C18) (w-hydroxylation) Polymerization (Biotic & Abiotic Stress)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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